Cas no 1606-85-5 (2,2'-(But-2-yne-1,4-diylbis(oxy))diethanol)

2,2'-(But-2-yne-1,4-diylbis(oxy))diethanol structure

1606-85-5 structure

Product Name:2,2'-(But-2-yne-1,4-diylbis(oxy))diethanol

CAS No:1606-85-5

MF:C₈H₁₄O₄

MW:174.194363117218

MDL:MFCD00002883

CID:41654

PubChem ID:87563932

Update Time:2025-04-18

2,2'-(But-2-yne-1,4-diylbis(oxy))diethanol Chemical and Physical Properties

Names and Identifiers

- 2,2'-(But-2-yne-1,4-diylbis(oxy))diethanol
- BEO
- 2,2’-[2-butyne-1,4-diylbis(oxy)]bis-ethano
- TIMTEC-BB SBB008480
- BIS-HYDROXYETHYLETHER OF BUTYNEDIOL
- 3,8-DIOXA-5-DECYNE-1,10-DIOL
- 1,4-DI(2-HYDROXYETHOXY)-2-BUTYNE
- 2-BUTYNE-1,4-DIOL BIS(2-HYDROXYETHYL) ETHER
- 2-BUTYNE-1,4-DIOL-BIS(HYDROXYETHYL ETHER)
- 2,2'-[2-BUTYNE-1,4-DIYLBIS(OXY)]BISETHANOL
- 2,2'-but-2-ynylenedioxydiethanol
- BUTYNEDIOL ETHOXYLATE (BEO)
- BUTYNEDIOL ETHOXYLATE
- Ethanol, 2,2-2-butyne-1,4-diylbis(oxy)bis-
- 1,4-Bis(2-Hydroxyethoxy)-2-Butyne
- BEO(Butynediol ethoxylate)
- 1,4-Bis(1-hydroxyethoxy)-2-butyne
- 1,4-bis-(2-hydroxyethoxy)-2-butyne
- 2-Butin-1,4-diol-bis-(2-hydroxy-ethyl)-ether
- Butindiol-1,4-bis(monoglykolether)
- 2,4-diyldioxy)diethanol
- D88725
- CHEMBL3187230
- FT-0611640
- NSC73709
- 1606-85-5
- 2-Butyne-1,4-diol, bis(.beta.-hydroxyethyl) ether
- 1,4-Bis(beta-hydroxyethoxy)-2-butyne
- SCHEMBL4280364
- IXAWTPMDMPUGLV-UHFFFAOYSA-N
- 2,2'-(2-Butyne-1,4-diyldioxy)diethanol
- 2,2-(But-2-yne-1,4-diylbis(oxy))diethanol
- 2-Butyne-1,4-diol, bis(hydroxyethyl) ether
- Ethanol, 2,2'-(2-butynylenedioxy)di-
- BAA60685
- 2-[4-(2-hydroxyethoxy)but-2-ynoxy]ethanol
- MFCD00002883
- 1, 4-Bis(.beta.-hydroxyethoxy)-2-butyne
- Ethanol, 2, {2'-[2-butyne-1,4-diylbis(oxy)]bis-}
- W-109685
- NS00008273
- A810171
- DTXCID5021918
- NSC-73709
- Ethanol,2'-(2-butynylenedioxy)di-
- 2-((4-(2-Hydroxyethoxy)-2-butynyl)oxy)ethanol
- NSC 73709
- AKOS015837620
- Ethanol, 2,2'-[2-butyne-1,4-diylbis(oxy)]bis-
- 2-Butyne-1,4-diol bis(2-hydroxyethyl)ether
- Q27271000
- Tox21_301678
- Ethanol,2'-[2-butyne-1,4-diylbis(oxy)]bis-
- 8TT85143CR
- 2,2'-(2-Butyne-1, 4-diyldioxy)diethanol
- 1,4-Bis(.beta.-hydroxyethoxy)-2-butyne
- 2-Butyne-1,4-diol bis(2-hydroxyethyl ether)
- FERASINE
- 1, 4-Di(.beta.-hydroxyethoxy)-2-butyne
- 1,4-Di(beta-hydroxyethoxy)-2-butyne
- CS-W017505
- 1,4-Di(.beta.-hydroxyethoxy)-2-butyne
- EINECS 216-526-0
- CAS-1606-85-5
- 1,4-Bis[2-hydroxyethoxy]-2-butyne
- 2-([4-(2-Hydroxyethoxy)-2-butynyl]oxy)ethanol #
- B0979
- Ethanol, 2,2'-(2-butyne-1,4-diylbis(oxy))bis-
- DTXSID7041918
- 32167-31-0
- NCGC00255985-01
- UNII-8TT85143CR
- 2,2\\'-[2-Butyne-1,4-diylbis(oxy)]diethanol
- 2-{[4-(2-HYDROXYETHOXY)BUT-2-YN-1-YL]OXY}ETHANOL
- Ethanol, 2,2'-(2-butynylenedioxy)di-(8CI)
- 216-526-0
- MDL： MFCD00002883
- Inchi： 1S/C8H14O4/c9-3-7-11-5-1-2-6-12-8-4-10/h9-10H,3-8H2
- InChI Key： IXAWTPMDMPUGLV-UHFFFAOYSA-N
- SMILES： O(CC#CCOCCO)CCO

Computed Properties

Exact Mass: 174.08900
Monoisotopic Mass: 174.089209
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 6
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -1.4
Topological Polar Surface Area: 58.9

Experimental Properties

Color/Form: Yellow viscous liquid with alcohol smell.
Density: 1.144
Boiling Point: 225.17°C (rough estimate)
Flash Point: 180 ºC
Refractive Index: 1.485
PSA: 58.92000
LogP: -0.99240
Solubility: Not determined

2,2'-(But-2-yne-1,4-diylbis(oxy))diethanol Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
WGK Germany：3
Hazard Category Code： R36/37/38
Safety Instruction： S26-S37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

2,2'-(But-2-yne-1,4-diylbis(oxy))diethanol Customs Data

HS CODE：2909499000
Customs Data：

China Customs Code:
2909499000

Overview:

2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

2,2'-(But-2-yne-1,4-diylbis(oxy))diethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B121962-25g	2,2'-(But-2-yne-1,4-diylbis(oxy))diethanol	1606-85-5	50%	25g	¥30.90	2023-09-04
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R015995-100g	2,2'-(But-2-yne-1,4-diylbis(oxy))diethanol	1606-85-5	95%	100g	￥31	2024-05-25
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R015995-500g	2,2'-(But-2-yne-1,4-diylbis(oxy))diethanol	1606-85-5	95%	500g	￥95	2024-05-25
Chemenu	CM342363-25g	1,4-Bis(2-hydroxyethoxy)-2-butyne	1606-85-5	95%+	25g	$86	2023-02-02
Chemenu	CM342363-100g	1,4-Bis(2-hydroxyethoxy)-2-butyne	1606-85-5	95%+	100g	$258	2023-02-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	B0979-25G	1,4-Bis(2-hydroxyethoxy)-2-butyne	1606-85-5	>50.0%(GC)	25g	¥290.00	2024-04-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD54431-25g	2,2-(But-2-yne-1,4-diylbis(oxy))diethanol	1606-85-5	70% GC	25g	￥29.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD54431-100g	2,2-(But-2-yne-1,4-diylbis(oxy))diethanol	1606-85-5	70% GC	100g	￥39.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD54431-500g	2,2-(But-2-yne-1,4-diylbis(oxy))diethanol	1606-85-5	70% GC	500g	￥123.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD54431-1kg	2,2-(But-2-yne-1,4-diylbis(oxy))diethanol	1606-85-5	70% GC	1kg	￥188.0	2022-03-01

2,2'-(But-2-yne-1,4-diylbis(oxy))diethanol Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:1606-85-5)1,4-Bis(2-hydroxyethoxy)-2-butyne

Order Number:sfd20517

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

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Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:1606-85-5)1,4-双(2-羟基乙氧基)-2-丁炔

Order Number:LE20735237;LE9483

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:48

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Email:18501500038@163.com

2,2'-(But-2-yne-1,4-diylbis(oxy))diethanol Related Literature

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5. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528

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Suzhou Senfeida Chemical Co., Ltd

(CAS:1606-85-5)1,4-Bis(2-hydroxyethoxy)-2-butyne

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:1606-85-5)1,4-双(2-羟基乙氧基)-2-丁炔

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

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